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Compound of Interest

Compound Name: Anticancer agent 213

Cat. No.: B15583544 Get Quote

An in-depth analysis of the preclinical data available for Anticancer Agent 213 reveals its

potential as a novel therapeutic candidate. This technical guide provides a comprehensive

overview of its mechanism of action, cytotoxicity, and the experimental methodologies

employed in its initial characterization.

Quantitative Preclinical Data
The cytotoxic effects of Anticancer Agent 213 have been evaluated against human cancer cell

lines, with the following half-maximal inhibitory concentration (IC50) values reported:

Cell Line Cancer Type IC50 (μM)

HeLa Cervical Cancer 10.3[1]

PC3 Prostate Cancer 13.7[1]

Mechanism of Action
Anticancer Agent 213 demonstrates a unique multi-faceted mechanism of action targeting

cancer cells. The agent is designed to self-assemble into micellar structures, which then

interact with the cancer cell membrane. This interaction leads to the depletion of membrane

cholesterol, a critical component for cell signaling and integrity. The disruption of the cell

membrane integrity and associated signaling pathways ultimately inhibits cancer cell

proliferation and induces autophagy, a cellular self-degradation process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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